AbstractThis study focused on the investigation of cannabinoid profiles and contents of 23 different hemp teas and on the individual transfer of 16 cannabinoids from hemp teas into their tea infusions. The total cannabinoid content in the dry products averaged 14,960 mg kg−1, with CBD&CBDA (sum of cannabidiol (CBD) and cannabidiolic acid (CBDA)) being the major component, accounting for 87% of the total cannabinoid content. The Δ9-tetrahydrocannabinol (Δ9-THC) content ranged from 16 mg kg−1 to 935 mg kg−1 and was on average 221 mg kg−1. For each hemp tea, an infusion was prepared according to a standardized protocol issued by the German Standardisation body DIN and transfer rates per cannabinoid were estimated by comparing the contents in the dry material with the concentrations in the aqueous infusion. The limited water solubility of cannabinoids results in limited extraction efficiency for cannabinoids using boiling water to prepare a tea infusion and the average transfer rate of the psychoactive Δ9-THC was only 0.5%.

AbstractPlastic packaging waste, such as polyethylene terephthalate (PET) has increased significantly in recent decades, arousing a considerable and serious public concern regarding the environment, economy, and policy. Plastic recycling is a useful tool to mitigate this issue. Here, a feasible study was performed to investigate the potential of a novel method for identifying virgin and recycled PET. Ultra-performance liquid chromatography-quadrupole time-of-flight mass spectrometry (UPLC-Q-TOF-MS) was combined with various chemometrics, as a simple and reliable method that achieved a high discrimination rate for 105 batches of virgin PET (v-PET) and recycled PET (r-PET) based on 202 non-volatile organic compounds (NVOCs). Making use of orthogonal partial least-squares discrimination analysis (OPLS-DA) together with non-parametric tests, 26 marker compounds (i.e. 12 intentionally added substances (IAS) and 14 non-intentionally added substances (NIAS) as well as 31 marker compounds (i.e. 11 IAS and 20 NIAS) obtained from positive and combination of positive and negative ionization modes of UPLC-Q-TOF-MS, respectively, were successfully identified. Moreover, 100% accuracy was obtained using a decision tree (DT). Cross-discrimination based on misclassified samples using various chemometrics allowed the prediction accuracy to be improved and to identify a large sample set, thus greatly enhancing the application scope of this method. The possible origins of these detected compounds can be the plastic itself, as well as contamination from food, medicine, pesticides, industry-related substances, and degradation and polymerization products. As many of these compounds are toxic, especially those pesticide related, this indicates an urgent requirement for closed loop recycling. Overall, this analytical method provides a quick, accurate, and robust way to distinguish virgin from recycled PET and thus addresses the issue of potential virgin PET adulteration thereby detecting fraud in the area of PET recycling.

AbstractAs one of the raw materials of biodegradable food packaging, gelatin is an environmentally friendly substitute for traditional plastic packaging. In this review both sources and extraction methods of gelatin are introduced, together with recent modification methods and applications of using plant sources instead of synthetic substances to endow gelatin film with functionality. Gelatin is extracted from mammals, marine organisms, and poultry. Different extraction methods (acid, alkali, enzyme treatment) can affect the molecular weight and amino acid composition of gelatin, thus affecting the molecular structure, physical properties, chemical and functional properties of gelatin. Gelatin serves as a good substrate, but its disadvantage is that it is very brittle. However, the addition of plasticizers can improve the flexibility of the film by reducing chain interactions during the dehydration process. Compared with other plasticizers, glycerol and sorbitol have better effects on adjusting the mechanical properties of gelatin films. Gelatin is combined with active substances such as essential oils, plant extracts, and nanoparticles to prepare gelatin based composite films with good mechanical properties and antibacterial and antioxidant properties. Gelatin-based composite films can effectively inhibit the growth and reproduction of microorganisms and lipid oxidation in food. Applying it to food packaging can improve the quality of fresh food and extend its shelf life.

AbstractThe occurrence of zearalenone (ZEN) and its metabolites (α-zearalenol (α-ZEL), β-zearalenol (β-ZEL), α-zearalanol (α-ZAL), β-zearalanol (β-ZAL), and zearalanone (ZAN)) was investigated in 78 cereal flour from Korea using UHPLC-MS/MS. Among these mycotoxins, ZEN was the most abundant in the analyzed samples at an incidence rate of 41% and concentration range of 0.5–536 µg/kg. The highest contamination and incidence rate of ZEN were found in corn flour samples, while oat flour samples showed the lowest contamination and incidence rate of this mycotoxin. α-ZEL, β-ZEL, and ZAN were detected only in corn flour samples but at lower frequencies of 23%, 17%, and 15%, respectively, while α-ZAL and β-ZAL were not detected in any sample. To the best of our knowledge, this is the first investigation of the simultaneous occurrence of ZEN and its major metabolites in commercially available cereal flour from Korea. Among the tested samples, only four were contaminated with ZEN at levels exceeding the maximum regulatory level established in Korea. The co-occurrence of ZEN, α-ZEL, β-ZEL, and ZAN was observed in 14% of all samples. Although ZEN metabolites were detected at relatively lower levels than ZEN, the relatively high co-occurrence rate of those mycotoxins is of significant concern from a food safety perspective, since they can synergistically contribute to the overall toxicity and estrogenic effects.

AbstractTritan™ (a kind of glycol-modified polycyclohexylene dimethylene terephthalate) is a novel copolyester mainly in use for the production of sports bottles and food storage containers. Oligomers in three food-grade Tritan™ samples were identified after dissolution-precipitation by high performance liquid chromatography with diode array detection and mass spectrometry and quantified after alkaline hydrolysis to the monomers. The obtained overall oligomer content <1000 Da determined by hydrolysis ranged from 7.2 to 10.6 mg/g material. Three consecutive migration experiments were performed according to the Commission Regulation (EU) No 10/2011. Oligomer migration values decreased from first to third migration during all simulations. Less than 25 µg/kg (third migrate) were detected in bottle migrates when tested under room temperature storage conditions (40 °C, 24 h) with simulants 3% acetic acid, 20 and 50% ethanol and during hot-fill testing (70 °C, 2 h) with simulants 3% acetic acid and 20% ethanol, respectively, while 170 µg/kg were determined in 50% ethanol after migration at 70 °C for 2 h. Food storage containers that were labelled as microwave-suitable by the supplier were tested according to the Joint Research Centre recommendations for microwave dishware. A strong deformation of the containers as well as a loss of transparency were observed during the tests (100 °C, 2 h with 10% ethanol and 3% acetic acid in an autoclave, 121 °C, 30 min with sunflower oil), questioning the suitability of the material for microwave applications. Maximum oligomer migration was 379 µg/kg during the third migration (sunflower oil at 121 °C for 30 min). Based on the migration data and an in silico oligomer evaluation according to the threshold of toxicological concern concept, no exceedances of daily thresholds for oligomers are expected from a proper use of Tritan™ drinking bottles, even with hot drinks.

Abstract3-Monochloropropane-1,2-diol esters (3-MCPDE) are food contaminants commonly found in refined vegetable oils and fats, which have possible carcinogenic implications in humans. To investigate this clinically, we conducted an occurrence level analysis on eight categories of retail and cooked food commonly consumed in Malaysia. This was used to estimate the daily exposure level, through a questionnaire-based case-control study involving 77 subjects with renal cancer, with 80 matching controls. Adjusted Odds Ratio (AOR) was calculated using the multiple logistic regression model adjusted for confounding factors. A pooled estimate of total 3-MCPDE intake per day was compared between both groups, to assess exposure and disease outcome. Among the food categories analysed, vegetable fats and oils recorded the highest occurrence levels (mean: 1.91 ± 1.90 mg/kg), significantly more than all other food categories (p < .05). Risk estimation found the Chinese ethnic group to be five times more likely to develop renal cancer compared to Malays (AOR = 5.15, p = .001). However, an inverse association was observed as the 3-MCPDE exposure among the Malays (median: 0.162 ± 0.229 mg/day/person) were found to be significantly higher than the Chinese (p = .001). There was no significant difference (p = .405) in 3-MCPDE intake between the cases (median: 0.115 ± 0.137 mg/day/person) and controls (median: 0.105 ± 0.151 mg/day/person), with no association between high intake of 3-MCPDE and the development of renal cancer (OR = 1.41, 95% CI: 0.5091–2.5553). Thus, there was insufficient clinical evidence to suggest that this contaminant contributes to the development of renal malignancies in humans through dietary consumption. Further research is necessary to support these findings, which could have significant public health ramifications for the improvement of dietary practices and food safety measures.

AbstractPyrrolizidine alkaloids (PA) are phytochemicals that are known to act as human hepatotoxins and are also considered to be genotoxic carcinogens. Several plant-derived foods are frequently contaminated with PA, like teas and herbal infusions, spices and herbs or certain food supplements. With respect to the chronic toxicity of PA, the carcinogenic potential of PA is generally regarded as the critical toxicological effect. The risk assessment of the short-term toxicity of PA, however, is internationally less consistent. The characteristic pathological syndrome of acute PA toxicity is hepatic veno-occlusive disease. High PA exposure levels may lead to liver failure and even death as documented by several case reports. In the present report, we suggest a risk assessment approach for the derivation of an acute reference dose (ARfD) for PA of 1 µg/kg body weight per day based on a sub-acute animal toxicity study in rats after oral PA administration. The derived ARfD value is further supported by several case reports describing acute human poisoning following accidental PA intake. The here derived ARfD value may be used for PA risk assessment in cases where the short-term toxicity of PA is of interest in addition to the assessment of the long-term risks.

AbstractAttenuated total reflectance Fourier transform infrared (ATR-FTIR) spectroscopy is an essential tool for the determination of mineral chelation in proteinates used as animal feed additives. With advances in feed formulations and stringent regulatory requirements to confirm the degree of chelation in animal feed supplements, the aim of this work was to further refine the method and demonstrate its applicability to newly formulated, higher concentration (20% (w/w)) manganese and zinc proteinates of industrial relevance. Calibration and prediction models were created using multivariate analysis with R2 > 0.99 for both mineral proteinates tested. Root mean square error of calibration (RMSEC) values were found to be 1.7% and 2.1% respectively for the manganese and zinc products. The refined method produced reliable data for various applications with excellent specificity, selectivity, and reproducibility. Consequently, the proposed refinements are expected to be of interest from a regulatory perspective and for those in the feed industry for conclusively determining the percentage chelation of minerals in high concentration proteinate products.

AbstractBlack-bone fowl are different from ordinary broilers in appearance and are considered to have rich nutritional properties. However, the metabolism of therapeutic drugs in black-bone fowl remains unclear. This study aimed to determine the tissue residue depletion kinetics of trimethoprim and sulfachloropyridazine in Yugan black-bone fowl, after daily oral administrations for 5 days at 4 mg/kg bw/day trimethoprim and 20 mg/kg bw/day sulfachloropyridazine, and to calculate the withdrawal times. After consecutive oral administrations, the tissues (liver, kidney, muscle and skin/fat) were collected at each of the following time points (0.16, 1, 3, 5, 7, 9, 20, 30 and 40 days). A newly-devised LC-MS/MS method was used to analyse the concentrations of trimethoprim and sulfachlorpyridazine in target tissues. The results showed that sulfachloropyridazine was rapidly metabolised in broilers, and there was no residue in all tissues 3 days post-administration. The concentration of trimethoprim in black-bone fowl skin/fat is the highest, and its metabolism rate is low. After 40 days, the concentration of trimethoprim in skin/fat is still as high as 140.1 ± 58.0 μg/kg, exceeding the maximum residue limit. In order to protect consumers’ health, it is suggested that the withdrawal time of TMP in Yugan black-bone fowl is 69 days.

AbstractSince their approval for use in aquaculture in 2017, processed insect proteins have been extensively studied for their nutritional quality in animal feed. This new type of meal is highly promising but requires, as for other products used in animal feed, strict sanitary control in accordance with European legislation. Within this legal framework, light microscopy and PCR remain the official methods but have some analytical limitations that other methods could overcome. This paper aims to provide an overview of the European legislation concerning use of processed insect proteins, but also to highlight the advantages and disadvantages of the official methods for their analysis. It also points out other analytical methods, which have already proved their worth for the analysis of processed animal proteins, which could be used as complementary methods.